1-(3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone

• IUPAC Name: 1-[3-[[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino]phenyl]ethanone
• InChI: InChI=1S/C17H12Cl2N2OS/c1-10(22)11-3-2-4-13(7-11)20-17-21-16(9-23-17)14-6-5-12(18)8-15(14)19/h2-9H,1H3,(H,20,21)
• InChI Key: OZOZXYFDTVEXTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2OS
• Molecular Weight: 363.3 g/mol

Description

1-(3-{[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}phenyl)ethanone, commonly known as DTT, is a chemical compound with a molecular formula of C16H11Cl2NOS. It is a synthetic compound that has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

DTT works by inhibiting the activity of enzymes that are involved in the formation of disulfide bonds. Disulfide bonds are important for the stability and function of proteins, and the inhibition of their formation can lead to the disruption of protein structure and function.
Biochemical and Physiological Effects:
DTT has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease, and protect against oxidative stress in various cell types.

Advantages and Limitations for Lab Experiments

DTT has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and easy to use. However, it also has some limitations, such as its potential toxicity and instability in solution.

Future Directions

There are several future directions for the use of DTT in scientific research. One potential application is in the development of new cancer therapies that target disulfide bond formation. Another potential direction is in the development of new fluorescent probes for the detection of reactive oxygen species. Additionally, DTT could be used as a catalyst in new organic reactions, leading to the development of new synthetic methods.

Scientific Research Applications

DTT has been extensively used in scientific research as a tool to study various biological processes. It has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. DTT has also been used as a fluorescent probe to detect reactive oxygen species and as a catalyst in organic reactions.